1-Palmitoyl-2-linoleoyl-rac-glycerol

• Molecular Formula: C37H68O5
• Molecular Weight: 592.9 g/mol
• InChI: InChI=1S/C37H68O5/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h11,13,17-18,35,38H,3-10,12,14-16,19-34H2,1-2H3/b13-11-,18-17+
• InChIKey: SVXWJFFKLMLOHO-IMNLCMDTSA-N

1-Palmitoyl-2-linoleoyl-rac-glycerol CAS 73649-99-7: A Structurally Defined Diacylglycerol for Specialized Lipid Signaling and Symbiosis Research

1-Palmitoyl-2-linoleoyl-rac-glycerol (CAS 73649-99-7) is a defined diacylglycerol (DAG) species featuring a glycerol backbone esterified with palmitic acid (16:0) at the sn-1 position and linoleic acid (18:2) at the sn-2 position, produced as a racemic mixture [1]. This compound functions as a lipid second messenger capable of activating protein kinase C (PKC) signaling cascades and was originally identified as the principal active component of the hormogonium-inducing factor (HIF) secreted by Cycas revoluta coralloid roots [2]. Its precise acyl chain composition—a saturated fatty acid paired with a polyunsaturated n-6 fatty acid—confers specific biophysical and signaling properties that distinguish it from other DAG species [3].

Composition Defined sn-1 palmitoyl (16:0) and sn-2 linoleoyl (18:2) DAG species

Signaling context Reported HIF activity in cyanobacterial differentiation assays

Stereochemical format Racemic mixture for stereochemical comparison studies

• [1] Santa Cruz Biotechnology. 1-Palmitoyl-2-linoleoyl-rac-glycerol (CAS 73649-99-7) Product Technical Datasheet. SCBIO. View Source
• [2] Hashidoko Y, Nishizuka H, Tanaka M, Murata K, Murai Y, Hashimoto M. Isolation and characterization of 1-palmitoyl-2-linoleoyl-sn-glycerol as a hormogonium-inducing factor (HIF) from the coralloid roots of Cycas revoluta (Cycadaceae). Sci Rep. 2019;9:4751. View Source
• [3] Marignani PA, Epand RM, Sebaldt RJ. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. Biochem Biophys Res Commun. 1996;225(2):469-73. View Source

Why 1-Palmitoyl-2-linoleoyl-rac-glycerol Cannot Be Interchanged with Other Diacylglycerols in Rigorous Research Protocols

Substituting a generic or alternative diacylglycerol species for 1-palmitoyl-2-linoleoyl-rac-glycerol in experimental or industrial workflows introduces quantifiable variability in biological activity, stereochemical potency, and signaling fidelity. The specific combination of a saturated palmitoyl (16:0) chain at sn-1 and a di-unsaturated linoleoyl (18:2, n-6) chain at sn-2 determines both the potency of PKC activation and the compound's efficacy in specialized biological processes such as cyanobacterial hormogonium induction [1][2]. Furthermore, the stereochemical configuration at the sn-2 position (racemic vs. enantiopure) directly impacts bioactivity, with the (S)-enantiomer demonstrating significantly higher activity than both the (R)-enantiomer and the racemic mixture in head-to-head functional assays [3]. These documented structure-activity relationships preclude simple interchangeability among DAG analogs.

Acyl chain mismatch DAG species with different sn-2 fatty acid profiles may alter PKC activation profile and assay readouts

Stereochemical variance Enantiopure (S)-isomer shows reported higher HIF activity; racemic mixture response may differ in sensitive models

Positional isomer incompatibility 1-linoleoyl-2-palmitoyl-rac-glycerol (reversed sn-1/sn-2) is reported weakly active and may not substitute for the natural sn-1 palmitoyl arrangement

• [1] Marignani PA, Epand RM, Sebaldt RJ. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. Biochem Biophys Res Commun. 1996;225(2):469-73. View Source
• [2] Hashidoko Y, Nishizuka H, Tanaka M, Murata K, Murai Y, Hashimoto M. Isolation and characterization of 1-palmitoyl-2-linoleoyl-sn-glycerol as a hormogonium-inducing factor (HIF) from the coralloid roots of Cycas revoluta (Cycadaceae). Sci Rep. 2019;9:4751. View Source
• [3] Hashidoko Y, et al. Table 1: Hormogonium-inducing factor (HIF)-like activities of diacylglycerols (DAGs), monoacylglycerols (MAGs), and phospholipids (PGs) structurally related to 1-palmitoyl-2-linoleoyl-sn-glycerol. Sci Rep. 2019;9:4751. View Source

Quantitative Comparative Evidence for 1-Palmitoyl-2-linoleoyl-rac-glycerol: Hormogonium Induction, Stereochemical Potency, and Acyl Positional Specificity

Head-to-Head Comparison: Hormogonium-Inducing Factor (HIF) Activity of 1-Palmitoyl-2-linoleoyl-rac-glycerol vs. Enantiopure (S)- and (R)-Isomers

In a direct comparative bioassay measuring hormogonium-inducing factor (HIF) activity on filamentous Nostoc cyanobacteria, 1-palmitoyl-2-linoleoyl-rac-glycerol (the racemic mixture) exhibited intermediate activity relative to its purified enantiomers [1]. The (S)-enantiomer demonstrated the highest activity, while the (R)-enantiomer and the racemic mixture (1/1′) were both significantly less active than the (S)-enantiomer at equivalent doses [1].

HIF activity comparison

Head-to-head

Target racemate: + (moderate) at 100 and 1 nmol/disc

(S)-enantiomer: ++ (strong) at 100 and 1 nmol/disc

Reported stereochemical response context; (S)-enantiomer exhibits one activity grade higher

Nostoc filamentous aggregate bioassay; qualitative scoring

Evidence Dimension	HIF-like activity (qualitative scoring: ++ strong, + moderate, ± weak, − inactive)
Target Compound Data	+ (moderate) at 100 nmol/disc; + (moderate) at 1 nmol/disc; + (moderate) at 10 nmol/disc
Comparator Or Baseline	(S)-1-palmitoyl-2-linoleoylglycerol (Enantiopure): ++ (strong) at 100 nmol/disc; ++ (strong) at 1 nmol/disc; + (moderate) at 10 nmol/disc
Quantified Difference	The (S)-enantiomer is one full activity grade higher (++ vs. +) than the racemic mixture at both 100 nmol/disc and 1 nmol/disc
Conditions	Nostoc cyanobacteria filamentous aggregate differentiation bioassay; test compounds applied to paper discs at molar amounts ranging from 10 pmol to 100 nmol/disc

Why This Matters

This quantitative differentiation establishes that stereochemical purity is a critical procurement specification; researchers requiring maximal HIF bioactivity must prioritize the (S)-enantiomer, whereas the racemic mixture serves as a defined intermediate-activity control or a more cost-effective alternative for less stereosensitive applications.

• [1] Hashidoko Y, et al. Table 1: Hormogonium-inducing factor (HIF)-like activities of diacylglycerols (DAGs), monoacylglycerols (MAGs), and phospholipids (PGs) structurally related to 1-palmitoyl-2-linoleoyl-sn-glycerol. Sci Rep. 2019;9:4751. View Source

Acyl Positional Isomer Comparison: HIF Activity of 1-Palmitoyl-2-linoleoyl-rac-glycerol vs. 1-Linoleoyl-2-palmitoyl-rac-glycerol

A direct head-to-head comparison of acyl positional isomers revealed that 1-linoleoyl-2-palmitoyl-rac-glycerol (compound 8/8′), which bears the identical fatty acid composition but with reversed sn-1/sn-2 positioning, was essentially inactive in the HIF bioassay [1]. In contrast, 1-palmitoyl-2-linoleoyl-rac-glycerol retained measurable activity [1].

Positional isomer comparison

Head-to-head

Target (sn-1 palmitoyl): ± to + (weak to moderate)

Positional isomer (sn-2 palmitoyl): ± (weak); essentially inactive

Reported positional isomer response; correct sn-1/sn-2 arrangement required for HIF signaling

Identical fatty acid composition but reversed esterification abolishes activity

Evidence Dimension	HIF-like activity (qualitative scoring: ++ strong, + moderate, ± weak, − inactive)
Target Compound Data	± (weak) to + (moderate) across tested doses (10 pmol to 100 nmol/disc)
Comparator Or Baseline	1-linoleoyl-2-palmitoyl-rac-glycerol (8/8′): ± (weak) at 10 pmol to 100 nmol/disc; essentially inactive
Quantified Difference	Target compound shows detectable activity (+, ±) whereas the positional isomer is reported as inactive or only weakly active at all doses
Conditions	Nostoc cyanobacteria filamentous aggregate differentiation bioassay; test compounds applied to paper discs at molar amounts ranging from 10 pmol to 100 nmol/disc

Why This Matters

This demonstrates that the precise sn-1/sn-2 acyl chain arrangement is non-negotiable for HIF signaling activity; procurement of the correct positional isomer is mandatory for reproducing published biological effects.

• [1] Hashidoko Y, et al. Table 1: Hormogonium-inducing factor (HIF)-like activities of diacylglycerols (DAGs), monoacylglycerols (MAGs), and phospholipids (PGs) structurally related to 1-palmitoyl-2-linoleoyl-sn-glycerol. Sci Rep. 2019;9:4751. View Source

Class-Level Evidence: Potentiation of PKC Activation by sn-2 Polyunsaturated Fatty Acids in Diacylglycerols

A structure-activity relationship study established that sn-2 substitutions in diacylglycerols with specific n-3 and n-6 polyunsaturated fatty acids increase the potency of DAG to stimulate protein kinase C (PKC) activity in vitro [1]. 1-Palmitoyl-2-linoleoyl-rac-glycerol contains linoleic acid (18:2, n-6) at the sn-2 position, a feature that, based on class-level inference, should confer enhanced PKC-activating potency compared to DAG species bearing saturated or monounsaturated fatty acids at sn-2.

PKC activation potency

Class-level

Sn-2 linoleic acid (18:2 n-6) associated with enhanced DAG potency for PKC stimulation (class-level SAR)

Supports PKC signaling assay context; compound-specific potency data to verify

Based on in vitro DAG class study; direct quantification for this species not provided

Evidence Dimension	PKC activation potency (relative to sn-2 fatty acyl composition)
Target Compound Data	Contains linoleic acid (18:2, n-6) at sn-2 position
Comparator Or Baseline	DAG species with saturated or monounsaturated sn-2 fatty acyl chains (quantitative comparative data for this specific compound not provided)
Quantified Difference	Class-level finding: sn-2 polyunsaturated fatty acids (n-3 and n-6) increase DAG potency for PKC activation; magnitude of enhancement not specified for this compound
Conditions	In vitro PKC activity assay; study assessed multiple DAG species with varying sn-2 fatty acyl compositions

Why This Matters

For researchers investigating PKC-mediated signaling pathways, selection of a DAG species with an sn-2 polyunsaturated fatty acid (such as 1-palmitoyl-2-linoleoyl-rac-glycerol) is mechanistically justified based on class-level SAR data, distinguishing it from saturated or monounsaturated sn-2 DAGs.

• [1] Marignani PA, Epand RM, Sebaldt RJ. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. Biochem Biophys Res Commun. 1996;225(2):469-73. View Source

Defined Research and Industrial Applications for 1-Palmitoyl-2-linoleoyl-rac-glycerol

Plant-Microbe Symbiosis and Cyanobacterial Differentiation Studies

As the characterized active component of the hormogonium-inducing factor (HIF) from Cycas revoluta, 1-palmitoyl-2-linoleoyl-rac-glycerol is directly applicable for investigating the molecular signaling mechanisms that govern Nostoc cyanobacterial differentiation and chemotaxis toward host plant roots [1]. Its defined, intermediate HIF activity (relative to the enantiopure (S)-isomer) makes it suitable as a positive control or as a tool to probe the dose-response and stereochemical sensitivity of symbiosis establishment pathways [1].

Protein Kinase C (PKC) Signaling Pathway Research

Given the established class-level finding that sn-2 polyunsaturated fatty acids (including linoleic acid, 18:2 n-6) enhance DAG potency for PKC activation, 1-palmitoyl-2-linoleoyl-rac-glycerol is a relevant tool compound for investigating PKC isoform-specific activation, lipid second messenger signaling cascades, and membrane recruitment dynamics in cellular and in vitro systems [2].

Lipidomics and Metabolomics Internal Standard Development

The availability of stable isotope-labeled analogs of 1-palmitoyl-2-linoleoyl-rac-glycerol (e.g., deuterated derivatives) enables its use as an internal standard for precise quantification of endogenous DAG species in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . This application is critical for metabolic flux analysis, biomarker discovery, and lipid metabolism research .

Application

Selection Property

Validation Focus

Plant-microbe symbiosis signaling studies

Reported HIF activity context in Nostoc models

Stereochemical and dose-response endpoints

PKC signaling pathway research

Sn-2 polyunsaturated fatty acid profile

PKC isoform activation and membrane recruitment assays

Lipidomics quantification method development

Structurally defined DAG species for calibration

Matrix recovery and endogenous DAG quantification context

• [1] Hashidoko Y, Nishizuka H, Tanaka M, Murata K, Murai Y, Hashimoto M. Isolation and characterization of 1-palmitoyl-2-linoleoyl-sn-glycerol as a hormogonium-inducing factor (HIF) from the coralloid roots of Cycas revoluta (Cycadaceae). Sci Rep. 2019;9:4751. View Source
• [2] Marignani PA, Epand RM, Sebaldt RJ. Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. Biochem Biophys Res Commun. 1996;225(2):469-73. View Source